BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Crystal
Structure Analysis of Anilinium Benzoate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Aniline;benzoic acid
Cat. No.: B14862804
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of anilinium
benzoate, with a focus on its crystallographic parameters, intermolecular interactions, and the
experimental methodologies used for its characterization. The information presented is
intended to support research and development activities in fields where understanding the
solid-state properties of organic salts is crucial.

Introduction

Anilinium benzoate is an organic salt formed from the proton transfer between benzoic acid
and aniline. The study of its crystal structure reveals the intricate network of non-covalent
interactions, particularly hydrogen bonds, that govern its molecular packing and
physicochemical properties. Such studies are fundamental in the fields of crystal engineering
and drug development, where control over the solid-state structure of a compound can
influence its solubility, stability, and bioavailability.

Experimental Protocols

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14862804#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14862804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The determination of the crystal structure of anilinium benzoate involves a series of well-
defined experimental procedures, from synthesis and crystallization to data collection and
structure refinement.

Synthesis and Crystallization

High-quality single crystals of anilinium benzoate suitable for X-ray diffraction can be grown
using the slow evaporation method.

Protocol:

o Preparation of Solution: Aniline (CeHsNH-2) is dissolved in a suitable solvent, such as ethanol
or an agueous solution.

 Acidification: A stoichiometric amount of benzoic acid (CeHsCOOH) is slowly added to the
aniline solution under constant stirring. The acid-base reaction results in the formation of
anilinium benzoate in solution.

o Crystallization: The resulting solution is filtered to remove any impurities and then allowed to
stand undisturbed at room temperature. Slow evaporation of the solvent over a period of
several days to weeks typically yields single crystals of sufficient size and quality for X-ray
diffraction analysis.

X-ray Diffraction Data Collection and Structure
Refinement

The crystallographic data are collected using a single-crystal X-ray diffractometer.
Protocol:
o Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

« Data Collection: The diffractometer, typically equipped with Mo Ka radiation (A = 0.71073 A),
is used to collect diffraction data at a controlled temperature (e.g., 298 K).

e Structure Solution and Refinement: The collected data are processed to solve and refine the
crystal structure. The structure is typically solved by direct methods and refined by full-matrix
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least-squares on F2. All non-hydrogen atoms are refined anisotropically. Hydrogen atoms
attached to carbon and nitrogen are often placed in geometrically calculated positions and

refined using a riding model.

X-ray Diffraction
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Caption: Experimental workflow for anilinium benzoate crystal structure analysis.

Crystallographic Data

The crystallographic data for a reported structure of a derivative, 2-aminoanilinium benzoate,
are summarized below. This provides insight into the general structural features of anilinium-

carboxylate salts.

Table 1: Crystal Data and Structure Refinement for 2-
Aminoanilinium Benzoate
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Parameter Value[1]

Chemical Formula CeHoN2* - C7H502~
Formula Weight 230.26

Crystal System Orthorhombic
Space Group Pbca

a (A) 6.0211 (12)

b (A) 12.237 (2)

c (A 16.639 (3)

a (°) 90

B () 920

y () 90

Volume (A3) 1226.0 (4)

z 4

Temperature (K) 298

Radiation Mo Ka (A = 0.71073 A)
R-factor (R) 0.050

Weighted R-factor (WR) 0.118
Goodness-of-fit (S) 1.08

Molecular Structure and Hydrogen Bonding Network

The crystal structure of anilinium benzoate is stabilized by a network of hydrogen bonds. In the
case of 2-aminoanilinium benzoate, the asymmetric unit consists of one benzene-1,2-diamine
cation and one benzoic acid anion.[1] The carboxyl group of benzoic acid protonates one of the
amine nitrogen atoms.[1]
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The primary intermolecular interactions are N-H---O hydrogen bonds. These interactions link
the cations and anions, forming specific ring motifs. For instance, an R%(9) ring is formed by N-

H---O hydrogen bonds.[1] These interactions further propagate to form chains that develop

parallel to the a-axis through the formation of R34(10) rings.[1]

Anilinium Cation 4 Legend )
o &
1
1
/” I :
.27 N-H--O | :
Pl I
e O N i
Bengga’te Anion ! |
7 1 |
Il
/ N-H-O Anilinium Cation Benzoate Anion Hydrogen Bond
1
/ L %
,/
//
- J

Click to download full resolution via product page

Caption: Key N-H-:-:O hydrogen bonding in anilinium benzoate.

Conclusion

The crystal structure analysis of anilinium benzoate reveals a well-ordered, three-dimensional
architecture stabilized by charge-assisted N-H---O hydrogen bonds. The detailed understanding
of its crystal packing and intermolecular interactions is essential for modulating its solid-state
properties for various applications in the pharmaceutical and materials science industries. The
experimental protocols and data presented in this guide serve as a valuable resource for

researchers working with this and related organic salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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